Propargyl-PEG4-CH2CO2-NHS Propargyl-PEG4-CH2CO2-NHS Propargyl-PEG4-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
Brand Name: Vulcanchem
CAS No.: 2144777-76-2
VCID: VC0540337
InChI: InChI=1S/C15H21NO8/c1-2-5-20-6-7-21-8-9-22-10-11-23-12-15(19)24-16-13(17)3-4-14(16)18/h1H,3-12H2
SMILES: C#CCOCCOCCOCCOCC(=O)ON1C(=O)CCC1=O
Molecular Formula: C15H21NO8
Molecular Weight: 343.33

Propargyl-PEG4-CH2CO2-NHS

CAS No.: 2144777-76-2

Cat. No.: VC0540337

Molecular Formula: C15H21NO8

Molecular Weight: 343.33

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Propargyl-PEG4-CH2CO2-NHS - 2144777-76-2

Specification

Description Propargyl-PEG4-CH2CO2-NHS is a PEG derivative containing a propargyl group and an NHS group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an amine reactive reagent for derivatizing peptides, antibodies, amine coated surfaces etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-NHS ester Click Chemistry to yield a stable triazole linkage.
CAS No. 2144777-76-2
Molecular Formula C15H21NO8
Molecular Weight 343.33
IUPAC Name (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]acetate
Standard InChI InChI=1S/C15H21NO8/c1-2-5-20-6-7-21-8-9-22-10-11-23-12-15(19)24-16-13(17)3-4-14(16)18/h1H,3-12H2
Standard InChI Key GYEPTYINFCZLBX-UHFFFAOYSA-N
SMILES C#CCOCCOCCOCCOCC(=O)ON1C(=O)CCC1=O
Appearance Solid powder

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